3-[(5-Bromo-6-methylpyridin-2-yl)amino]propan-1-ol

• IUPAC Name: 3-[(5-bromo-6-methylpyridin-2-yl)amino]propan-1-ol
• InChI: InChI=1S/C9H13BrN2O/c1-7-8(10)3-4-9(12-7)11-5-2-6-13/h3-4,13H,2,5-6H2,1H3,(H,11,12)
• InChI Key: ITIDUEPBLLSJSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NCCCO)Br
• Molecular Formula: C9H13BrN2O
• Molecular Weight: 245.12 g/mol

Description

3-[(5-Bromo-6-methylpyridin-2-yl)amino]propan-1-ol is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known by its chemical formula C10H14BrN2O and has a molecular weight of 259.14 g/mol.

Mechanism of Action

The mechanism of action of 3-[(5-Bromo-6-methylpyridin-2-yl)amino]propan-1-ol involves its ability to inhibit the activity of certain enzymes. This compound has been found to inhibit the activity of protein kinases, which are enzymes that play a key role in cell signaling pathways. It has also been shown to inhibit the activity of phosphodiesterases, which are enzymes that break down cyclic nucleotides.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(5-Bromo-6-methylpyridin-2-yl)amino]propan-1-ol are still being studied. However, it has been found to have cytotoxic effects on cancer cells, which suggests that it may have potential as a cancer treatment. It has also been found to have anti-inflammatory effects, which could make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(5-Bromo-6-methylpyridin-2-yl)amino]propan-1-ol in lab experiments is that it is relatively easy to synthesize and produces a high yield of the desired product. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict how it will interact with other compounds.

Future Directions

There are several future directions for the study of 3-[(5-Bromo-6-methylpyridin-2-yl)amino]propan-1-ol. One direction is to further investigate its potential use in cancer research. Another direction is to study its anti-inflammatory effects and explore its potential use in the treatment of inflammatory diseases. Additionally, more research is needed to fully understand its mechanism of action and how it interacts with other compounds.

Synthesis Methods

The synthesis of 3-[(5-Bromo-6-methylpyridin-2-yl)amino]propan-1-ol involves the reaction of 5-bromo-6-methylpyridin-2-amine with propargyl alcohol in the presence of a palladium catalyst. The reaction takes place under mild conditions and produces a high yield of the desired product.

Scientific Research Applications

3-[(5-Bromo-6-methylpyridin-2-yl)amino]propan-1-ol has been found to have potential applications in scientific research. It has been studied for its ability to inhibit the activity of certain enzymes, including protein kinases and phosphodiesterases. This compound has also been investigated for its potential use in cancer research, as it has been found to have cytotoxic effects on cancer cells.